Cas no 935505-76-3 (7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine)

• Product Name: 7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine
• CAS No: 935505-76-3
• MF: C₇H₉ClN₄
• MW: 184.62615942955
• CID: 1981429
• Update Time: 2025-06-08

7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine,hydrochloride
• 7H-Pyrrolo[2,3-d]pyrimidine-4-methanamine
• 7h-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine
• hydrochloride
• (7H-pyrrolo[2,3-d]pyriMidine-4-yl)MethanaMine HCl
• 7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine

• Inchi： 1S/C7H8N4.ClH/c8-3-6-5-1-2-9-7(5)11-4-10-6;/h1-2,4H,3,8H2,(H,9,10,11);1H
• InChI Key： DXZREIOBIMNXBT-UHFFFAOYSA-N
• SMILES： C(C1=NC=NC2NC=CC=21)N.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine

Introduction to 7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine (CAS No. 935505-76-3)

7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine, also known by its CAS number 935505-76-3, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine make it an attractive candidate for various drug discovery programs.

The chemical structure of 7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine consists of a pyrrolopyrimidine core with a methanamine substituent at the 4-position. This core structure is characterized by a fused five-membered nitrogen-containing ring (pyrrole) and a six-membered nitrogen-containing ring (pyrimidine). The methanamine group attached to the 4-position of the pyrrolopyrimidine ring imparts unique chemical and biological properties to the molecule.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine. One of the most notable areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound can inhibit the activity of kinases, which are key enzymes in cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9. CDKs play crucial roles in cell cycle regulation and transcription, making them attractive targets for anticancer therapy. The researchers found that this compound effectively induced cell cycle arrest and apoptosis in cancer cells, suggesting its potential as a lead compound for further drug development.

Beyond its anticancer properties, 7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine has also shown promise in other therapeutic areas. A 2020 study published in Bioorganic & Medicinal Chemistry Letters investigated the antiviral activity of this compound against several RNA viruses, including influenza and hepatitis C viruses. The results indicated that 7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine could inhibit viral replication by interfering with viral RNA synthesis, highlighting its potential as an antiviral agent.

The pharmacokinetic properties of 7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine have also been studied to assess its suitability for drug development. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further optimization and clinical evaluation.

In addition to its direct biological activities, 7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine has been used as a building block for the synthesis of more complex molecules with enhanced therapeutic properties. For example, a 2019 study published in Organic & Biomolecular Chemistry described the synthesis of several derivatives of this compound by introducing various functional groups at different positions on the pyrrolopyrimidine core. These derivatives were evaluated for their biological activities and showed improved potency and selectivity compared to the parent compound.

The safety profile of 7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine is another important aspect that has been investigated. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, 7H-pyrrolo[2,3-d]pyrimidin-4-ylmethanamine (CAS No. 935505-76-3) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug discovery programs targeting various diseases. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for its development into effective therapeutic agents.